![molecular formula C11H9FN2O3 B1335756 3-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]propanoic Acid CAS No. 685525-40-0](/img/structure/B1335756.png)
3-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]propanoic Acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]propanoic acid (3-FPOA) is a versatile and useful building block for the synthesis of a variety of biologically active molecules and pharmaceuticals. It is a small molecule that is easily synthesized and has a wide range of applications in synthetic chemistry, medicinal chemistry, and drug discovery. 3-FPOA has been used in the synthesis of various drugs and pharmaceuticals, including antibiotics, antifungals, antivirals, and anti-cancer agents. It has also been used in the synthesis of various other compounds, such as dyes, polymers, and polysaccharides. Additionally, 3-FPOA has been used in the study of biochemical and physiological effects, as well as in the development of new laboratory techniques.
Scientific Research Applications
PET Radiopharmaceutical Synthesis
- Luo et al. (2019) discussed the automated synthesis of a radiopharmaceutical, [11C]CS1P1, for PET imaging sphingosine-1 phosphate receptor 1 (S1P1), involving 2-fluorophenyl-1,2,4-oxadiazol derivatives. This compound was validated under current Good Manufacturing Practices (cGMP) conditions, showing potential for human studies (Luo et al., 2019).
Insecticidal Activities
- Shi et al. (2000) synthesized various 2-fluorophenyl-1,3,4-oxadiazoles, demonstrating insecticidal activities against armyworms. This indicates potential applications in pest control (Shi et al., 2000).
Anti-inflammatory and Analgesic Agents
- Husain et al. (2009) developed compounds based on β-aroylpropionic acid and 1,3,4-oxadiazoles, showing promising anti-inflammatory and analgesic activities. These findings suggest therapeutic potential in inflammation and pain management (Husain et al., 2009).
Material Development for Electrical Studies
- Pradeep et al. (2013) synthesized poly(1,3,4-oxadiazole-aryl ether) containing carboxylic acid groups, which showed promising electrical properties. These materials could be useful in electronic applications (Pradeep et al., 2013).
Antimicrobial Agents
- Parikh & Joshi (2014) developed fluoro-substituted acetamide derivatives of 1,3,4-oxadiazole, demonstrating notable antimicrobial properties. This suggests potential use in combating microbial infections (Parikh & Joshi, 2014).
Larvicidal and Fungal Growth Inhibitory Properties
- Neves Filho et al. (2009) investigated the larvicidal and fungal growth inhibitory properties of 1,2,4-oxadiazol-5-yl propionic acids, revealing their potential in pest and fungal control (Neves Filho et al., 2009).
Fluorescence Studies for Aniline Sensing
- Naik et al. (2018) conducted fluorescence quenching studies of 1,3,4-oxadiazole derivatives, demonstrating their potential as aniline sensors in environmental monitoring (Naik et al., 2018).
Mechanism of Action
Target of Action
It’s known that oxadiazole compounds are useful for the treatment, prevention, or management of diseases ameliorated by modulation of premature translation termination or nonsense-mediated mrna decay .
Mode of Action
It’s known that oxadiazole compounds bind with high affinity to multiple receptors , which could be a potential mechanism of action.
Biochemical Pathways
It’s known that oxadiazole compounds can modulate premature translation termination or nonsense-mediated mrna decay , which suggests that they may influence protein synthesis pathways.
Result of Action
Given its potential role in modulating premature translation termination or nonsense-mediated mrna decay , it may have effects on protein synthesis and cellular function.
properties
IUPAC Name |
3-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]propanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9FN2O3/c12-8-4-2-1-3-7(8)11-13-9(17-14-11)5-6-10(15)16/h1-4H,5-6H2,(H,15,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOHZXPIDNZNTAY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NOC(=N2)CCC(=O)O)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9FN2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00391142 |
Source
|
Record name | 3-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]propanoic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00391142 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
685525-40-0 |
Source
|
Record name | 3-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]propanoic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00391142 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.